Cas no 1361511-06-9 (2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361511-06-9
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4966243
• Update Time: 2025-06-08

2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-7-2-8(12(15)10(14)3-7)9-4-17-11(16)1-6(9)5-18/h1-4,18H,5H2
• InChI Key： MIAVEAMFVBAKHR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=CC=1CO)F)Cl)Cl

Computed Properties

• Exact Mass: 304.957725 g/mol
• Monoisotopic Mass: 304.957725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 306.5
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol

Introduction to 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1361511-06-9)

2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol, with the CAS number 1361511-06-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with a fluoro group and a trichlorophenyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol can be represented as follows: C₁₄H₈Cl₃FNO. The presence of the fluoro and trichlorophenyl groups imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties are crucial for understanding its pharmacological profile and potential therapeutic applications.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities for the treatment of various diseases. 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol has been investigated for its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits promising inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases.

The pharmacological properties of 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol have been explored through various in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively inhibit the activity of specific kinases at low micromolar concentrations. Additionally, it has shown selective inhibition of certain cancer cell lines, suggesting its potential as an anticancer agent. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

Beyond its potential as an anticancer agent, 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol has also been studied for its effects on other biological processes. For example, it has been reported to modulate the activity of certain ion channels and receptors, which could have implications for the treatment of neurological disorders. The ability to selectively target these channels and receptors makes this compound a promising lead for the development of novel therapeutic agents.

The synthesis of 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate halides with pyridine derivatives followed by functional group modifications to introduce the desired substituents. The optimization of these synthetic pathways is essential for large-scale production and commercialization of the compound.

In addition to its pharmacological properties, the safety profile of 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol is an important consideration for its development as a therapeutic agent. Preclinical studies have evaluated its toxicity and pharmacokinetic properties to ensure that it meets safety standards for human use. These studies have shown that the compound is generally well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, such as good oral bioavailability and a reasonable half-life.

The ongoing research on 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol is focused on further elucidating its mechanism of action and optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to gain insights into how this compound interacts with its target proteins at the molecular level. These studies are crucial for guiding the rational design of more effective derivatives.

In conclusion, 2-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1361511-06-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound will likely yield valuable insights into its mechanisms of action and lead to the discovery of new treatments for various diseases.